Cas no 255724-68-6 (Benzenamine,2-ethynyl-5-fluoro-)

• Product Name: Benzenamine,2-ethynyl-5-fluoro-
• CAS No: 255724-68-6
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD11036444
• CID: 246798
• PubChem ID: 45079244
• Update Time: 2025-04-19

Benzenamine,2-ethynyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-ethynyl-5-fluoro-
• Benzenamine, 2-ethynyl-5-fluoro- (9CI)
• 2-ethynyl-5-fluoroaniline
• 2-Ethynyl-5-fluoro-phenylamine
• EN300-4296249
• DTXSID80663677
• AKOS006308841
• 255724-68-6

• MDL： MFCD11036444
• Inchi： 1S/C8H6FN/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H,10H2
• InChI Key： WCWJEBFJXNTGSB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#C)=C(C=1)N

Computed Properties

• Exact Mass: 135.04848
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines